Cas no 926663-00-5 (ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate structure

926663-00-5 structure

Product Name:ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

CAS No:926663-00-5

MF:C₉H₉N₃O₃

MW:207.186061620712

MDL:MFCD12407818

CID:1076470

PubChem ID:135513254

Update Time:2024-10-26

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
- ethyl 5-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
- ETHYL 5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
- ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
- 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- PubChem20882
- PCKVUOAPCLMZJI-UHFFFAOYSA-N
- BCP20685
- SBB093837
- 3438AF
- PB29995
- AM807426
- AX820
- Ethyl 4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidine-3-carboxylate (ACI)
- 5-Hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- 5-Oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- ethyl 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
- SCHEMBL404918
- ETHYL 1,5-DIHYDRO-5-OXOPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
- AKOS005073902
- SY096834
- DTXSID10582923
- CS-D1654
- ETHYL5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE
- DB-351606
- G72803
- 5-Hydroxy-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- ethyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
- AC-31766
- 1026456-01-8
- 5-Oxo-1,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
- MFCD12407818
- Ethyl 5-oxo-1,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
- 926663-00-5
- MDL： MFCD12407818
- Inchi： 1S/C9H9N3O3/c1-2-15-9(14)6-5-10-12-4-3-7(13)11-8(6)12/h3-5H,2H2,1H3,(H,11,13)
- InChI Key： PCKVUOAPCLMZJI-UHFFFAOYSA-N
- SMILES： O=C1NC2N(N=CC=2C(OCC)=O)C=C1

Computed Properties

Exact Mass: 207.06400
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.2
XLogP3: -0.1

Experimental Properties

Density: 1.471
Boiling Point: 339.638°C at 760 mmHg
Flash Point: 159.207°C
Refractive Index: 1.658
PSA: 76.46000
LogP: 0.19930

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

HazardClass：IRRITANT

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054362-1g	ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	>95%	1g	4144CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	054362-500mg	ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	>95%	500mg	2696CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY769-100mg	ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	97%	100mg	92CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY769-250mg	ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	97%	250mg	257CNY	2021-05-07
Matrix Scientific	054362-1g	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate, >95%	926663-00-5	>95%	1g	$255.00	2023-09-06
Matrix Scientific	054362-500mg	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate, >95%	926663-00-5	>95%	500mg	$166.00	2023-09-06
Alichem	A089004492-1g	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	95%	1g	$294.00	2023-08-31
Alichem	A089004492-5g	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5	95%	5g	$909.00	2023-08-31
TRC	E927763-50mg	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5		50mg	$ 50.00	2022-06-05
TRC	E927763-100mg	Ethyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate	926663-00-5		100mg	$ 95.00	2022-06-05

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Production Method

Production Method 1

5941-55-9

6994-25-8

926663-00-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 1 h, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Preparation of heterocyclic compounds as degraders that target ALK and therapeutic uses thereof

, World Intellectual Property Organization, , ,

Production Method 2

5941-55-9

6994-25-8

926663-00-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: Dimethylformamide ; 20 min, rt
1.2 110 - 115 °C; overnight, cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; < 2 h, cooled

Reference

: Process for the preparation of pyrazolo[1,5-a]pyrimidines and salts thereof

, United States, , ,

Production Method 3

40648-44-0

6994-25-8

926663-00-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 15 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ; acidified, rt

Reference

: Preparation of macrocyclic compounds as trk kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

5941-55-9

6994-25-8

926663-00-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; rt → 110 °C; 15 h, 110 °C; 110 °C → rt
1.2 Reagents: Acetic acid ; pH 4

Reference

: Preparation of substituted pyrazolo[1,5-a]pyrimidine compounds as selective Trk kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

5941-55-9

6994-25-8

926663-00-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: Dimethylformamide ; 20 min, rt
1.2 rt → 115 °C; overnight, 115 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.4 Solvents: Water ; overnight, rt

Reference

: Process for preparation of pyrazolo[1,5-a]pyrimidine macrocyclics and salts and crystal forms thereof

, World Intellectual Property Organization, , ,

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Raw materials

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Preparation Products

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (926663-00-5)

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:926663-00-5)ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Order Number:A849205

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:23

Price ($):417.0

Email:sales@amadischem.com

Product Official Link

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

926663-00-5 (ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate) Related Products

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Amadis Chemical Company Limited

(CAS:926663-00-5)ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Purity:99%

Quantity:100g

Price ($):417.0

Cas no 926663-00-5 (ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Raw materials

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Preparation Products

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Suppliers

ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Related Literature

926663-00-5 (ethyl 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylate) Related Products